![molecular formula C10H12O4 B041885 2,4,6-Trimethoxybenzaldehyde CAS No. 830-79-5](/img/structure/B41885.png)
2,4,6-Trimethoxybenzaldehyde
Overview
Description
2,4,6-Trimethoxybenzaldehyde (TMB) is a naturally occurring compound found in a variety of plants, including the bark of the cinnamon tree and the leaves of the camphor tree. It is a key intermediate in the synthesis of flavonoids, phenolic acids, and other compounds with important biological activities. TMB has been widely studied in recent years due to its potential applications in medical research and drug development.
Scientific Research Applications
Anti-Candida Properties : 2,4,6-Trimethoxybenzaldehyde shows anti-Candida efficacy with no significant cytotoxicity to human RBCs, making it a candidate for antifungal applications (Rajput et al., 2013).
Synthesis of Pharmaceuticals : It is used in regioselective reductive electrophilic substitution of its derivatives, allowing for the synthesis of various pharmaceuticals by substituting the 4-methoxy group with various electrophiles (Azzena et al., 1992).
Catalysis in Oxidation Processes : It has been used in copper-mediated selective oxidation processes and as a substrate in the development of new catalytic methods (Sun et al., 2008).
Antibiotic Synthesis : The compound is involved in the synthesis of antibiotic stilbenes, which show antibiotic activity, through reductive metalation processes (Azzena et al., 2003).
Optical Device Applications : Crystals grown from this compound derivatives exhibit promising optical properties, making them suitable for potential applications in optical devices (Jebin et al., 2019).
Bioavailability and Tissue Distribution : Research has been conducted to understand its absolute bioavailability, tissue distribution, and excretion in rats, which is vital for its application in functional foods or pharmaceuticals (Wu et al., 2017).
Safety and Hazards
2,4,6-Trimethoxybenzaldehyde can cause skin and eye irritation . It is recommended to wear protective gloves, eye protection, and face protection when handling this compound . In case of skin contact, wash off immediately with soap and plenty of water . If in eyes, rinse cautiously with water for several minutes .
Future Directions
Mechanism of Action
Target of Action
2,4,6-Trimethoxybenzaldehyde has been used in the preparation and characterization of three RNA-specific fluorescent probes . This suggests that the compound may interact with RNA molecules, possibly binding to specific sequences or structures within the RNA .
Mode of Action
Given its use in the creation of rna-specific fluorescent probes, it may interact with rna molecules in a way that allows these probes to bind or fluoresce .
Biochemical Pathways
Its interaction with rna could potentially affect any cellular processes that involve rna, such as transcription and translation .
Pharmacokinetics
It is known that the compound is insoluble in water , which could affect its absorption and distribution within the body.
Result of Action
Its ability to interact with rna and be used in the creation of rna-specific fluorescent probes suggests that it may have effects at the molecular level .
Action Environment
The action, efficacy, and stability of this compound could potentially be influenced by various environmental factors. For example, its solubility could affect its ability to be absorbed and distributed within the body . Additionally, factors such as pH and temperature could potentially affect its stability and activity .
Biochemical Analysis
Biochemical Properties
2,4,6-Trimethoxybenzaldehyde is thought to operate by inhibiting the production of inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation
Cellular Effects
It has been used in the preparation and characterization of three RNA-specific fluorescent probes (E36, E144, and F22) and their use in live cell imaging
Molecular Mechanism
While the exact molecular mechanism of this compound remains partially veiled, scientists speculate on its mechanisms of action. It is thought that this compound operates by inhibiting the production of inflammatory mediators like prostaglandins and leukotrienes, which contribute to inflammation .
properties
IUPAC Name |
2,4,6-trimethoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRBZVDLXAIFERF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70232119 | |
Record name | Benzaldehyde, 2,4,6-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70232119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
830-79-5 | |
Record name | 2,4,6-Trimethoxybenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=830-79-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,6-Trimethoxybenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000830795 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzaldehyde, 2,4,6-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70232119 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4,6-trimethoxybenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.453 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4,6-TRIMETHOXYBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JD365X6J84 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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